Cas no 51079-92-6 (Benzene, 1-methoxy-4-[4-(4-nitrophenyl)-1,3-butadienyl]-)

Benzene, 1-methoxy-4-[4-(4-nitrophenyl)-1,3-butadienyl]- structure
51079-92-6 structure
Product Name:Benzene, 1-methoxy-4-[4-(4-nitrophenyl)-1,3-butadienyl]-
CAS No:51079-92-6
MF:C17H15NO3
MW:281.305904626846
CID:363326
PubChem ID:71366320
Update Time:2025-04-19

Benzene, 1-methoxy-4-[4-(4-nitrophenyl)-1,3-butadienyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-[4-(4-nitrophenyl)-1,3-butadienyl]-
    • 1-[4-(4-methoxyphenyl)buta-1,3-dienyl]-4-nitrobenzene
    • 51079-92-6
    • 1-Methoxy-4-[4-(4-nitrophenyl)buta-1,3-dien-1-yl]benzene
    • DTXSID80789684
    • Inchi: 1S/C17H15NO3/c1-21-17-12-8-15(9-13-17)5-3-2-4-14-6-10-16(11-7-14)18(19)20/h2-13H,1H3
    • InChI Key: FKRMOZCOCAOFKE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=CC=CC2C=CC(=CC=2)[N+](=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 281.10525
  • Monoisotopic Mass: 281.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.6
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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